N-benzyl-2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide

• IUPAC Name: N-benzyl-2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide
• InChI: InChI=1S/C20H16ClN3OS/c21-16-8-6-15(7-9-16)18-12-24-17(13-26-20(24)23-18)10-19(25)22-11-14-4-2-1-3-5-14/h1-9,12-13H,10-11H2,(H,22,25)
• InChI Key: UJMIPUDVOKNWJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H16ClN3OS
• Molecular Weight: 381.9 g/mol

Description

“N-benzyl-2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide” is a chemical compound. It is an imidazothiazole derivative.

Synthesis Analysis

The synthesis of this compound involves the condensation of hydrazines with α,β-ethylenic ketones. More details about the synthesis process can be found in the referenced papers.

Molecular Structure Analysis

The molecular structure of this compound includes a planar imidazo[2,1-b][1,3]thiazole moiety. The 4-methylbenzyl and chlorophenyl rings are inclined to this planar moiety. More details about the molecular structure can be found in the referenced papers.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic and Anti-inflammatory Activity

. This makes them potential candidates for the development of new drugs for the treatment of conditions like arthritis and other inflammatory diseases.

Antimicrobial and Antifungal Activity

, suggesting their potential use in the treatment of various infections caused by bacteria and fungi.

Antiviral Activity

, which could make them useful in the development of new antiviral drugs.

Diuretic Activity

, which can help remove excess water and salt from the body. This could be beneficial in treating conditions like hypertension and heart failure.

Antitumor and Cytotoxic Activity

. .

Mechanism of Action

Target of Action

It’s known that similar imidazo[2,1-b]thiazole derivatives have been found to stimulate the human constitutive androstane receptor (car) nuclear translocation .

Mode of Action

For instance, some derivatives have been found to stimulate nuclear translocation of receptors, which can lead to changes in gene expression .

Biochemical Pathways

It’s known that similar compounds can affect a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Pharmacokinetics

Thiazole, a parent material for various chemical compounds including this one, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties can impact the bioavailability of the compound.

Result of Action

Similar compounds have been found to display broad-spectrum antiproliferative activity against various cancer cell lines .

Future Directions

This compound represents a new useful fluorescent probe for visualization of activated microglia and PBR. It could be used in the development of high affinity and selective fluorescent ligands based on the imidazopyridine chemical structure suitable for in vitro, ex vivo, and in vivo applications.